N-(3,5-dimethoxyphenyl)-3-(3,5-dimethylpiperidin-1-yl)propanamide

• Molecular Formula: C18H28N2O3
• Molecular Weight: 320.4 g/mol
• IUPAC Name: N-(3,5-dimethoxyphenyl)-3-(3,5-dimethylpiperidin-1-yl)propanamide
• InChI: InChI=1S/C18H28N2O3/c1-13-7-14(2)12-20(11-13)6-5-18(21)19-15-8-16(22-3)10-17(9-15)23-4/h8-10,13-14H,5-7,11-12H2,1-4H3,(H,19,21)
• InChI Key: XQYXHKISFRKDRD-UHFFFAOYSA-N
• SMILES: CC1CC(CN(C1)CCC(=O)NC2=CC(=CC(=C2)OC)OC)C

Description

N-(3,5-dimethoxyphenyl)-3-(3,5-dimethylpiperidin-1-yl)propanamide, also known as DMAP or MAPS, is a synthetic compound that has gained attention in recent years due to its potential therapeutic applications. DMAP is a member of the phenethylamine family of compounds, which includes other psychoactive substances such as MDMA and mescaline. DMAP has been studied for its potential use in treating a variety of mental health conditions, including anxiety, depression, and PTSD.

Mechanism of Action

N-(3,5-dimethoxyphenyl)-3-(3,5-dimethylpiperidin-1-yl)propanamide acts as a selective serotonin receptor agonist, specifically targeting the 5-HT2A receptor. This receptor is involved in the regulation of mood, anxiety, and cognition. N-(3,5-dimethoxyphenyl)-3-(3,5-dimethylpiperidin-1-yl)propanamide also acts as a dopamine receptor agonist, which may contribute to its psychoactive effects.
Biochemical and Physiological Effects
N-(3,5-dimethoxyphenyl)-3-(3,5-dimethylpiperidin-1-yl)propanamide has been shown to produce a range of biochemical and physiological effects. These include increased heart rate and blood pressure, dilation of pupils, and altered perception and mood. N-(3,5-dimethoxyphenyl)-3-(3,5-dimethylpiperidin-1-yl)propanamide has also been shown to increase the release of certain neurotransmitters, including serotonin and dopamine.

Advantages and Limitations for Lab Experiments

N-(3,5-dimethoxyphenyl)-3-(3,5-dimethylpiperidin-1-yl)propanamide has several advantages as a research tool. Its unique mechanism of action and psychoactive effects make it a valuable tool for studying the brain and its functions. However, N-(3,5-dimethoxyphenyl)-3-(3,5-dimethylpiperidin-1-yl)propanamide also has limitations, including its complex synthesis process and potential for abuse.

Future Directions

There are several potential future directions for research on N-(3,5-dimethoxyphenyl)-3-(3,5-dimethylpiperidin-1-yl)propanamide. One area of interest is its potential use as a therapeutic agent for mental health conditions such as anxiety and depression. Additionally, research could explore the potential use of N-(3,5-dimethoxyphenyl)-3-(3,5-dimethylpiperidin-1-yl)propanamide in treating addiction and substance abuse disorders. Finally, further research could investigate the potential risks and benefits of N-(3,5-dimethoxyphenyl)-3-(3,5-dimethylpiperidin-1-yl)propanamide, including its potential for abuse and addiction.

Synthesis Methods

N-(3,5-dimethoxyphenyl)-3-(3,5-dimethylpiperidin-1-yl)propanamide is synthesized through a multi-step process involving the reaction of various chemicals, including piperidine, 3,5-dimethoxybenzaldehyde, and 3,5-dimethylphenylacetone. The synthesis of N-(3,5-dimethoxyphenyl)-3-(3,5-dimethylpiperidin-1-yl)propanamide is complex and requires specialized equipment and expertise.

Scientific Research Applications

N-(3,5-dimethoxyphenyl)-3-(3,5-dimethylpiperidin-1-yl)propanamide has been the subject of numerous scientific studies, primarily focused on its potential therapeutic applications. Research has shown that N-(3,5-dimethoxyphenyl)-3-(3,5-dimethylpiperidin-1-yl)propanamide has a unique mechanism of action that differs from other psychoactive substances. This has led to interest in its potential use as a therapeutic agent.